Cas no 2228924-22-7 (3-(1-ethenyl-1H-pyrazol-4-yl)morpholine)

• Product Name: 3-(1-ethenyl-1H-pyrazol-4-yl)morpholine
• CAS No: 2228924-22-7
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6436831
• PubChem ID: 165655364
• Update Time: 2025-07-21

3-(1-ethenyl-1H-pyrazol-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethenyl-1H-pyrazol-4-yl)morpholine
• 2228924-22-7
• EN300-1730506

• Inchi： 1S/C9H13N3O/c1-2-12-6-8(5-11-12)9-7-13-4-3-10-9/h2,5-6,9-10H,1,3-4,7H2
• InChI Key： JKIRBJSOJZHCKJ-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NN(C=C)C=2)C1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-(1-ethenyl-1H-pyrazol-4-yl)morpholine

Introduction to 3-(1-ethenyl-1H-pyrazol-4-yl)morpholine (CAS No. 2228924-22-7)

3-(1-ethenyl-1H-pyrazol-4-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2228924-22-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, characterized by a five-membered ring containing two nitrogen atoms, and it is functionalized with a morpholine moiety and an ethenyl (vinyl) group. The unique structural features of 3-(1-ethenyl-1H-pyrazol-4-yl)morpholine make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.

The structural composition of 3-(1-ethenyl-1H-pyrazol-4-yl)morpholine includes a pyrazole ring at the 4-position substituted with an ethenyl group, which is further linked to a morpholine ring. This configuration introduces both aromatic and heterocyclic characteristics, potentially enhancing interactions with biological targets. The presence of the ethenyl group provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse biological activities and potential applications in medicine. Pyrazoles have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, among others. The morpholine moiety, on the other hand, is known for its ability to enhance solubility and bioavailability of compounds, making it a valuable pharmacophore in drug design. The combination of these structural elements in 3-(1-ethenyl-1H-pyrazol-4-yl)morpholine suggests that it may possess unique pharmacological profiles suitable for addressing various therapeutic challenges.

One of the most compelling aspects of 3-(1-ethenyl-1H-pyrazol-4-yl)morpholine is its potential as a scaffold for developing new drugs. The ethenyl group can be readily modified through various chemical reactions such as hydroxylation, oxidation, or coupling with other pharmacophores, allowing for the creation of novel derivatives with enhanced efficacy or selectivity. Additionally, the morpholine ring can serve as a pivot point for designing molecules with improved pharmacokinetic properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are ubiquitous in biologically active molecules and often contribute to the potency and selectivity of drugs. For instance, pyrazole derivatives have been extensively studied for their antimicrobial properties, while morpholine derivatives are known for their antihistaminic and anti-ulcer activities. The integration of these two heterocyclic systems in 3-(1-ethenyl-1H-pyrazol-4-yl)morpholine may lead to the discovery of new therapeutic agents with multifunctional activities.

The synthesis of 3-(1-ethenyl-1H-pyrazol-4-yl)morpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as alkylation and cyclization. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently, which is crucial for large-scale drug development.

From a computational chemistry perspective, 3-(1-ethenyl-1H-pyrazol-4-yl)morpholine can be modeled using molecular dynamics simulations and quantum mechanical calculations to predict its interactions with biological targets. These computational studies can provide insights into the compound's binding affinity, metabolic stability, and potential side effects, thereby guiding experimental investigations.

The pharmacological evaluation of 3-(1-ethenyl-1H-pyrazol-4-ylmorpholine) has only begun to scratch the surface of its potential applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. For example, it could potentially interfere with signaling pathways associated with inflammation or cancer progression. Further preclinical studies are needed to validate these findings and explore new therapeutic indications.

In conclusion,3-(1-ehtenyl-lH-pyrzol-l - ylmorphorine (CAS No., 2228924 - 22 - 7) represents an exciting opportunity in medicinal chemistry due to its unique structural features and potential biological activities . Its development as a therapeutic agent holds promise for addressing unmet medical needs across various disease areas . Continued research into this compound will likely uncover novel applications that could benefit patients worldwide .